Cas no 2227669-96-5 ((2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol
• CAS No: 2227669-96-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5777871
• PubChem ID: 96356425
• Update Time: 2025-10-31

(2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227669-96-5
• EN300-1747247
• (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol

• Inchi： 1S/C8H14N2O/c1-5-3-7(6(2)10-5)8(9)4-11/h3,8,10-11H,4,9H2,1-2H3/t8-/m0/s1
• InChI Key： MWFHXVHPYQOLRQ-QMMMGPOBSA-N
• SMILES： OC[C@@H](C1C=C(C)NC=1C)N

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol

Introduction to (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol and Its Significance in Modern Chemical Biology

(2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol, with the CAS number 2227669-96-5, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This molecule, characterized by its chiral center and pyrrolidine moiety, exhibits promising potential in various biological and pharmaceutical applications. The detailed exploration of this compound not only sheds light on its chemical characteristics but also highlights its relevance in contemporary research and development.

The structure of (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol consists of a pyrrolidine ring substituted with dimethyl groups at the 2 and 5 positions, attached to an ethanolamine-like backbone. This configuration imparts a high degree of stereochemical complexity, which is crucial for its biological activity. The presence of the (2R) configuration at the amino-bearing carbon suggests a specific interaction profile with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. The pyrrolidine core, as seen in (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol, is particularly noteworthy for its role in modulating various biological pathways. Studies have demonstrated that pyrrolidine derivatives can interact with enzymes and receptors in ways that are highly specific and potent. This has led to their exploration as leads for the development of new therapeutic agents.

One of the most compelling aspects of (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol is its potential as a building block for more complex molecules. The chiral center and the pyrrolidine ring provide a versatile platform for medicinal chemists to design analogs with enhanced pharmacological properties. For instance, modifications at the dimethyl-substituted positions or the amino group can lead to compounds with improved solubility, bioavailability, or target specificity.

Recent advancements in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques allow researchers to predict the binding modes of (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol with various biological targets, providing insights into its potential mechanisms of action. These computational studies are often complemented by experimental validations, leading to a more robust understanding of the compound's biological relevance.

The pharmaceutical industry has been particularly interested in leveraging chiral compounds like (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-ol for drug development. Chirality plays a critical role in determining the efficacy and safety of many drugs, as enantiomers can exhibit vastly different biological activities. The precise stereochemistry of this compound makes it an attractive candidate for further optimization into a lead compound for novel therapeutics.

In addition to its pharmaceutical applications, (2R)-2-amino-2-(2,5-dimethyl-1H-pyrrol-3-ylolethanenol) also holds promise in other areas of chemical biology. For example, it could serve as a ligand in biochemical assays or as an intermediate in synthetic pathways leading to more complex molecules. Its unique structure and reactivity make it a versatile tool for researchers exploring new chemical entities.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, advances in synthetic methodologies have made it increasingly feasible to access these compounds in high purity. Techniques such as asymmetric synthesis and catalytic transformations have been particularly useful in constructing the specific stereochemistry required for biological activity.

As research continues to uncover new biological functions and therapeutic targets, compounds like (2227669_96_5) will undoubtedly play a crucial role in drug discovery and development. Their unique structural features offer opportunities to address unmet medical needs by providing novel molecular scaffolds with tailored biological properties.

The integration of interdisciplinary approaches—combining organic chemistry, medicinal chemistry, biochemistry, and computational science—has been instrumental in advancing our understanding of these molecules. This holistic approach ensures that research efforts are maximally effective in translating basic scientific discoveries into tangible therapeutic benefits.

In conclusion, (cas no2227669_96_5) represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable asset for ongoing research and development efforts aimed at creating new treatments for various diseases.